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Compound of Interest

(S)-4-Isopropylthiazolidine-2-
Compound Name:
thione

cat. No.: B1631226

An In-depth Technical Guide to the Properties and Applications of (S)-4-Isopropylthiazolidine-
2-thione

Introduction

(S)-4-Isopropylthiazolidine-2-thione is a sulfur-containing heterocyclic compound of
significant interest in the fields of organic synthesis and pharmaceutical development. Derived
from the natural amino acid (S)-valine, its core value lies in its role as a highly effective and
reliable chiral auxiliary.[1] Chiral auxiliaries are stereogenic molecules that are temporarily
attached to a prochiral substrate to direct a chemical reaction to produce a single stereoisomer.
This guide provides a comprehensive overview of the physical, chemical, and spectroscopic
properties of (S)-4-Isopropylthiazolidine-2-thione, details its application in asymmetric
synthesis, and offers practical experimental protocols for its preparation and use.

Physicochemical and Spectroscopic Profile

(S)-4-I1sopropylthiazolidine-2-thione is typically a white to off-white crystalline solid.[1] Its
stereocenter, derived from (S)-valinol, is key to its function in asymmetric synthesis.

Molecular Structure

The structure of (S)-4-Isopropylthiazolidine-2-thione features a five-membered thiazolidine
ring with a thione group at the 2-position and an isopropyl group at the 4-position in the (S)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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